N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-4-methylbenzamide
• InChI: InChI=1S/C22H26N2O3/c1-5-12-24-18-13-17(23-20(25)16-8-6-15(2)7-9-16)10-11-19(18)27-14-22(3,4)21(24)26/h6-11,13H,5,12,14H2,1-4H3,(H,23,25)
• InChI Key: HRBGEWWNXWATDV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)C)OCC(C1=O)(C)C
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• CAS No.: 921864-75-7

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C22H26N2O3 and its molecular weight is 366.461. The purity is usually 95%.
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Scientific Research Applications

Novel Heterocyclic Hybrids Synthesis

Research has shown that benzimidazole-tethered oxazepine hybrids, which are structurally related to the compound , have been synthesized and explored for their potential applications. These hybrids exhibit interesting properties, such as nonlinear optical (NLO) applications, highlighted by their significant hyperpolarizability values. Such compounds are synthesized through a series of steps beginning from benzimidazole derivatives, indicating a potential pathway for synthesizing and studying the specific compound mentioned (Almansour et al., 2016).

Unique Oxazapolycyclic Skeletons

Another area of research involves the synthesis of novel fused oxazapolycyclic skeletons, which are relevant due to their unique structural and photophysical properties. Such compounds, including dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a representative of pyrrole-fused dibenzo[b,f][1,4]oxazepines, show strong blue emission in dichloromethane. This highlights their potential in materials science, especially in the development of new photophysical materials (Petrovskii et al., 2017).

Pharmacological Applications

While excluding direct references to drug use and dosage, it's noteworthy that research on related heterocyclic compounds often explores their pharmacological potential. For instance, compounds within this chemical family have been investigated for their receptor binding properties, offering insights into their potential therapeutic applications. Such studies are foundational for understanding how structurally related compounds, including N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzamide, might interact with biological systems (Smith et al., 1997).